![molecular formula C15H18F3NO3 B5550349 (4-{[2-(trifluoromethyl)phenyl]acetyl}-1,4-oxazepan-6-yl)methanol](/img/structure/B5550349.png)
(4-{[2-(trifluoromethyl)phenyl]acetyl}-1,4-oxazepan-6-yl)methanol
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Overview
Description
The compound "(4-{[2-(trifluoromethyl)phenyl]acetyl}-1,4-oxazepan-6-yl)methanol" appears to be a specialized chemical with specific physical and chemical properties, synthesis methods, and potential applications. The research focuses on its synthesis, molecular structure, chemical reactions, and properties.
Synthesis Analysis
- The compound's synthesis involves specific chemical reactions, as detailed in studies on similar compounds. For instance, the synthesis of bis(3-chlorophenyl)-[5-methyl-1-(4-methylphenyl)-1,2,3-triazol-4-yl]-methanol involves H NMR, IR, MS spectra, and X-ray diffraction crystallography (Dong & Huo, 2009).
Molecular Structure Analysis
- Molecular structure analysis is conducted using techniques like X-ray crystallography and NMR spectroscopy. The asymmetrical unit of a crystal of a similar compound showed molecules adopting almost planar conformations except for the terminal seven-membered oxazepine ring (Ohishi et al., 1995).
Chemical Reactions and Properties
- Chemical reactions involve complex interactions and transformations. For example, a study on a related compound showed solvent-dependent polymorphism, indicating the complexity of chemical behavior (Mazur, Kozioł, & Modzelewska-Banachiewicz, 2008).
Physical Properties Analysis
- Physical properties such as crystal structures and interactions can be significant. In one study, the crystal structure of a related compound was determined, highlighting the significance of intermolecular interactions in stabilizing molecular structures (Gonzaga et al., 2016).
Chemical Properties Analysis
- The compound's chemical properties, such as reactivity and stability, can be understood by studying similar compounds. For instance, the study of an (O → Si)-chelate compound revealed insights into its dynamic stereochemistry and chemical properties (Negrebetsky et al., 2008).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-[6-(hydroxymethyl)-1,4-oxazepan-4-yl]-2-[2-(trifluoromethyl)phenyl]ethanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18F3NO3/c16-15(17,18)13-4-2-1-3-12(13)7-14(21)19-5-6-22-10-11(8-19)9-20/h1-4,11,20H,5-10H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LHGBIBHKDQPKKE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC(CN1C(=O)CC2=CC=CC=C2C(F)(F)F)CO |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18F3NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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